3-(Benzenesulfonyl)-6-ethoxy-4-[4-(4-fluorophenyl)piperazin-1-yl]quinoline

• IUPAC Name: 3-(benzenesulfonyl)-6-ethoxy-4-[4-(4-fluorophenyl)piperazin-1-yl]quinoline
• InChI: InChI=1S/C27H26FN3O3S/c1-2-34-22-12-13-25-24(18-22)27(26(19-29-25)35(32,33)23-6-4-3-5-7-23)31-16-14-30(15-17-31)21-10-8-20(28)9-11-21/h3-13,18-19H,2,14-17H2,1H3
• InChI Key: NPBPXGJCLPBHJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C(=CN=C2C=C1)S(=O)(=O)C3=CC=CC=C3)N4CCN(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C27H26FN3O3S
• Molecular Weight: 491.6 g/mol

Description

3-(Benzenesulfonyl)-6-ethoxy-4-[4-(4-fluorophenyl)piperazin-1-yl]quinoline, commonly known as BFEQ, is a quinoline-based compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BFEQ has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action.

Scientific Research Applications

Synthesis and Antimicrobial Applications

Compounds with structural features similar to the specified quinoline derivative have been synthesized and evaluated for their potential as antimicrobial agents. These compounds often exhibit significant antibacterial and, to a lesser extent, antifungal activities. For instance, a series of quinoline-3-carboxylic acid derivatives demonstrated potent in vitro antimicrobial activity against various pathogens, including Staphylococcus aureus, Escherichia coli, and Candida albicans, highlighting the structural scaffold's relevance in designing new antimicrobial agents (Natesh Rameshkumar et al., 2003).

Structural Analyses and Molecular Docking Studies

Structural analyses, including single crystal XRD, DFT studies, and molecular docking, have been employed to elucidate the structural characteristics of quinoline derivatives and their interaction with biological targets. For example, novel quinoline compounds containing piperazinyl groups have been synthesized and characterized, with their structures confirmed by spectral and crystallographic methods. These compounds were further analyzed for in vitro antimicrobial activity, demonstrating the utility of structural analyses in understanding the activity profile of quinoline derivatives (S. Marganakop et al., 2022).

Antitumor Agents

Quinoline derivatives have also been explored for their antitumor properties. A novel series of quinoxalines, incorporating piperazine and other pharmacophore groups, exhibited promising activity against various cancer lines. These compounds were synthesized and characterized, with some showing selective cytotoxic effects against human lung adenocarcinoma cells. This research underscores the potential of quinoline derivatives in the development of new anticancer agents (V. Mamedov et al., 2022).